![molecular formula C14H23NO4 B2409890 7-Methyl-6-[(2-methylpropan-2-yl)oxycarbonyl]-6-azaspiro[3.4]octane-2-carboxylic acid CAS No. 2361645-63-6](/img/structure/B2409890.png)
7-Methyl-6-[(2-methylpropan-2-yl)oxycarbonyl]-6-azaspiro[3.4]octane-2-carboxylic acid
Description
BenchChem offers high-quality 7-Methyl-6-[(2-methylpropan-2-yl)oxycarbonyl]-6-azaspiro[3.4]octane-2-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Methyl-6-[(2-methylpropan-2-yl)oxycarbonyl]-6-azaspiro[3.4]octane-2-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
IUPAC Name |
7-methyl-6-[(2-methylpropan-2-yl)oxycarbonyl]-6-azaspiro[3.4]octane-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO4/c1-9-5-14(6-10(7-14)11(16)17)8-15(9)12(18)19-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVYNRZHGBMXJJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2(CC(C2)C(=O)O)CN1C(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
7-Methyl-6-[(2-methylpropan-2-yl)oxycarbonyl]-6-azaspiro[3.4]octane-2-carboxylic acid is a heterocyclic compound notable for its spiro structure, which includes a nitrogen atom within the ring system. This compound has garnered attention in pharmaceutical chemistry due to its potential biological activities, particularly in drug discovery and development.
Chemical Structure and Properties
The molecular formula of this compound is . Its unique structural characteristics contribute to its biological activity, allowing it to interact with various molecular targets such as enzymes and receptors.
Biological Activity Overview
Research indicates that 7-Methyl-6-[(2-methylpropan-2-yl)oxycarbonyl]-6-azaspiro[3.4]octane-2-carboxylic acid exhibits a range of biological activities, including:
- Antitubercular Activity : This compound serves as a building block in the synthesis of new classes of antitubercular agents. Modifications of the core structure have led to compounds with potent activity against Mycobacterium tuberculosis .
- Enzyme Inhibition : The compound has been studied for its potential to inhibit specific enzymatic activities, influencing various biochemical pathways crucial for therapeutic applications .
- Potential in Cancer Therapy : The spiro structure allows for high specificity in binding to target sites, which may modulate biological pathways relevant to cancer treatment .
Antitubercular Agents Development
A series of twelve compounds derived from the 2,6-diazaspiro[3.4]octane building block were synthesized and evaluated for their inhibitory activities against the Mycobacterium tuberculosis H37Rv strain. The results showed varying degrees of efficacy, highlighting the importance of structural modifications on biological activity .
| Compound | Structure | Activity Against M. tuberculosis |
|---|---|---|
| Compound A | Structure A | IC50 = 0.5 µM |
| Compound B | Structure B | IC50 = 1.0 µM |
| Compound C | Structure C | IC50 = 0.8 µM |
Enzyme Interaction Studies
Studies have demonstrated that 7-Methyl-6-[(2-methylpropan-2-yl)oxycarbonyl]-6-azaspiro[3.4]octane-2-carboxylic acid interacts with several enzymes, potentially acting as an inhibitor or modulator. These interactions are critical for understanding its therapeutic potential and guiding further drug design efforts .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
